Cas no 895483-28-0 (N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide)

• Product Name: N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide
• CAS No: 895483-28-0
• MF: C₂₀H₁₄N₂O₃S₂
• MW: 394.466762065887
• CID: 5916985
• PubChem ID: 7545872
• Update Time: 2025-10-28

N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]-2-phenylsulfanylacetamide
• N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide
• AKOS024658118
• F2537-1148
• 895483-28-0
• N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)-2-(phenylthio)acetamide
• N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide

• Inchi： 1S/C20H14N2O3S2/c23-18(12-26-14-7-2-1-3-8-14)22-20-21-16(11-27-20)15-10-13-6-4-5-9-17(13)25-19(15)24/h1-11H,12H2,(H,21,22,23)
• InChI Key： DJVNRHVSROFXAJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=C(OC2=O)C=CC=C3)=CS1)(=O)CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 394.04458466g/mol
• Monoisotopic Mass: 394.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide

Recent Advances in the Study of N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide (CAS: 895483-28-0)

The compound N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide (CAS: 895483-28-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide, which combines a coumarin moiety with a thiazole ring and a phenylsulfanylacetamide group. This hybrid structure is believed to contribute to its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, paving the way for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, preliminary data indicate that this compound may also target specific oncogenic signaling pathways, making it a candidate for anticancer therapy.

Further investigations into the mechanism of action of N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide have revealed its ability to modulate cellular redox balance and induce apoptosis in cancer cells. These effects are thought to be mediated through the interaction with reactive oxygen species (ROS) and the activation of caspase-dependent pathways. Such insights provide a strong rationale for exploring its therapeutic potential in oxidative stress-related diseases.

Despite these promising results, challenges remain in the development of N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research should also focus on structure-activity relationship (SAR) studies to optimize its pharmacological profile.

In conclusion, N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide represents a promising scaffold for the development of new therapeutic agents. Its multifaceted biological activities and unique chemical structure make it a valuable subject for ongoing and future research in the field of chemical biology and medicinal chemistry.